Cas no 2248358-34-9 (2-(3,4-dihydro-1H-isochromen-1-yl)propanoic acid)

• Product Name: 2-(3,4-dihydro-1H-isochromen-1-yl)propanoic acid
• CAS No: 2248358-34-9
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 6471623
• PubChem ID: 69174520
• Update Time: 2025-06-08

2-(3,4-dihydro-1H-isochromen-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6507458
• 2248358-34-9
• 2-(3,4-dihydro-1H-isochromen-1-yl)propanoic acid
• 2-(3,4-dihydro-1H-2-benzopyran-1-yl)propanoic acid
• SCHEMBL4751965

• Inchi： 1S/C12H14O3/c1-8(12(13)14)11-10-5-3-2-4-9(10)6-7-15-11/h2-5,8,11H,6-7H2,1H3,(H,13,14)
• InChI Key： MHBFJVWRPJILJC-UHFFFAOYSA-N
• SMILES： O1CCC2C=CC=CC=2C1C(C(=O)O)C

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(3,4-dihydro-1H-isochromen-1-yl)propanoic acid

Introduction to 2-(3,4-dihydro-1H-isochromen-1-yl)propanoic acid (CAS No. 2248358-34-9)

2-(3,4-dihydro-1H-isochromen-1-yl)propanoic acid (CAS No. 2248358-34-9) is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of isochromenes, which are known for their diverse biological activities and therapeutic potentials.

The chemical structure of 2-(3,4-dihydro-1H-isochromen-1-yl)propanoic acid features a 3,4-dihydroisochromene moiety attached to a propanoic acid group. This combination endows the molecule with a range of interesting properties, including solubility, stability, and reactivity. The isochromene ring system is particularly noteworthy for its ability to interact with various biological targets, making it a valuable scaffold for the development of new drugs.

Recent studies have explored the biological activities of 2-(3,4-dihydro-1H-isochromen-1-yl)propanoic acid and its derivatives. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. These findings suggest that 2-(3,4-dihydro-1H-isochromen-1-yl)propanoic acid may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(3,4-dihydro-1H-isochromen-1-yl)propanoic acid has also been investigated for its antioxidant activity. Free radicals and oxidative stress are implicated in numerous diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This property makes it a promising candidate for the development of neuroprotective and cardioprotective drugs.

The pharmacokinetic properties of 2-(3,4-dihydro-1H-isochromen-1-yl)propanoic acid have also been studied to assess its suitability as a drug candidate. Preclinical studies in animal models have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles. These findings suggest that it can be effectively absorbed and distributed in the body, making it a viable option for oral administration.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3,4-dihydro-1H-isochromen-1-yl)propanoic acid in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These preliminary findings are encouraging and pave the way for further clinical development.

Beyond its therapeutic applications, 2-(3,4-dihydro-1H-isochromen-1-yl)propanoic acid has also found use in other areas of research. For example, it has been used as a model compound to study the mechanisms of isochromene ring formation and reactivity. This knowledge can be applied to the synthesis of more complex molecules with desired biological activities.

In conclusion, 2-(3,4-dihydro-1H-isochromen-1-yl)propanoic acid (CAS No. 2248358-34-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of new drugs targeting inflammatory diseases, oxidative stress-related conditions, and other therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.